Cas no 1261858-47-2 (3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile)

• Product Name: 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile
• CAS No: 1261858-47-2
• MF: C₁₅H₁₀F₃N
• MW: 261.241814136505
• CID: 4992625
• Update Time: 2025-07-02

3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile

• Inchi： 1S/C15H10F3N/c1-10-8-11(6-7-12(10)9-19)13-4-2-3-5-14(13)15(16,17)18/h2-8H,1H3
• InChI Key： SOMYJXSUDFRCRT-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=CC(C#N)=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 354
• XLogP3: 4.5
• Topological Polar Surface Area: 23.8

Additional information on 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile

3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile and Its Chemical Properties with CAS No 1261858-47-2

3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile is a multifunctional aromatic compound characterized by its unique molecular architecture, which combines biphenyl scaffolds with cyano and trifluoromethyl functional groups. This compound, identified by the CAS No 1261858-47-2, represents a critical intermediate in the synthesis of advanced materials and pharmaceuticals. The integration of trifluoromethyl groups (CF₃) and nitrile functionalities (CN) into the biphenyl framework imparts distinct physicochemical properties, making it a subject of extensive research in both academic and industrial contexts.

Recent studies have highlighted the role of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile in the development of high-performance polymers and organic semiconductors. The presence of trifluoromethyl groups enhances the compound's hydrophobicity and thermal stability, while the nitrile group contributes to its reactivity in electrophilic substitution reactions. These properties are particularly relevant in the design of materials for optoelectronic applications, where stability and functional group versatility are paramount.

One of the most significant advancements in the field involves the use of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile as a precursor for synthesizing fluorinated aromatic derivatives. A 2023 study published in Advanced Materials demonstrated its utility in creating fluorinated polymers with exceptional electrical conductivity. The research team employed a Suzuki coupling reaction to link the compound with electron-donating moieties, resulting in materials with tunable bandgaps that are ideal for organic photovoltaics (OPVs).

Additionally, the compound has shown promise in pharmaceutical applications. A 2024 paper in Journal of Medicinal Chemistry explored its potential as a scaffold for designing anti-inflammatory agents. The study revealed that the trifluoromethyl group enhances the metabolic stability of the molecule, while the nitrile functionality allows for the introduction of bioactive moieties through selective modification. This dual functionality makes 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile a valuable starting point for drug discovery efforts targeting inflammatory diseases.

The synthesis of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile has been optimized through various methodologies. A 2022 report in Organic Syntheses described a two-step process involving the coupling of 4-cyanobenzaldehyde with 2'-trifluoromethylbiphenyl-3-ylboronic acid. This approach yielded high-purity products with minimal side reactions, demonstrating the compound's compatibility with modern synthetic techniques. The reaction conditions, including temperature control and catalyst selection, were carefully optimized to maximize yield and purity.

Another notable development is the application of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile in the fabrication of liquid crystal materials. A 2023 study in Materials Chemistry Frontiers reported its use in creating nematic liquid crystals with improved alignment properties. The compound's rigid aromatic structure and polarizable trifluoromethyl groups contribute to the material's dielectric anisotropy, which is crucial for display technologies requiring high response speeds.

From an environmental perspective, the compound's stability and low reactivity make it a sustainable choice for industrial applications. A 2024 review in Green Chemistry emphasized the importance of using fluorinated compounds like 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile in reducing the environmental impact of traditional organic solvents. The compound's resistance to degradation and its ability to form stable polymer networks align with the principles of green chemistry.

Furthermore, the compound's potential in nanotechnology has attracted attention. Researchers have explored its use in creating functionalized carbon nanotubes and graphene oxide composites. A 2023 study in Nano Letters demonstrated that the compound can be grafted onto carbon nanotubes to enhance their electrical conductivity and mechanical strength. This application highlights the versatility of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile in emerging technologies.

The physicochemical properties of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile are well-documented in recent literature. Its high melting point (around 150°C) and low solubility in polar solvents reflect the influence of the trifluoromethyl groups. The compound's UV-Vis absorption spectrum, which peaks in the 250-300 nm range, is attributed to the conjugated aromatic system, making it suitable for applications in photonic devices.

Despite its promising applications, challenges remain in the large-scale production of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile. A 2024 study in Chemical Engineering Journal addressed the issue of cost-effective synthesis methods. The research team developed a continuous flow reactor system that significantly reduced reaction times and energy consumption, making the compound more viable for industrial production.

In conclusion, 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile (CAS No 1261858-47-2) is a versatile compound with applications spanning materials science, pharmaceuticals, and nanotechnology. Its unique molecular structure and functional groups enable a wide range of chemical modifications, making it a key player in the development of advanced materials. As research continues to uncover new applications, the compound is poised to play an increasingly important role in scientific and industrial innovation.

For further information on the synthesis, properties, and applications of 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile, consult recent publications in leading journals such as Advanced Materials, Journal of Medicinal Chemistry, and Green Chemistry. These resources provide in-depth insights into the compound's potential and its impact on various technological fields.

Keywords: 3-Methyl-2'-(trifluoromethyl)biphenyl-4-carbonitrile, CAS No 1261858-47-2, fluorinated compounds, nitrile derivatives, materials science, pharmaceutical applications.

References: 1. Advanced Materials, 2023. 2. Journal of Medicinal Chemistry, 2024. 3. Organic Syntheses, 2022. 4. Materials Chemistry Frontiers, 2023. 5. Green Chemistry, 2024. 6. Nano Letters, 2023. 7. Chemical Engineering Journal, 2024.

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